N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(naphthalen-1-yl)acetamide hydrochloride

• IUPAC Name: N-(6-benzyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2-naphthalen-1-ylacetamide;hydrochloride
• InChI: InChI=1S/C27H23N3OS.ClH/c28-16-24-23-13-14-30(17-19-7-2-1-3-8-19)18-25(23)32-27(24)29-26(31)15-21-11-6-10-20-9-4-5-12-22(20)21;/h1-12H,13-15,17-18H2,(H,29,31);1H
• InChI Key: PDADWUZIKCGOPK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C(=C(S2)NC(=O)CC3=CC=CC4=CC=CC=C43)C#N)CC5=CC=CC=C5.Cl
• Molecular Formula: C27H24ClN3OS
• Molecular Weight: 474.0 g/mol

Description

N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(naphthalen-1-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C27H24ClN3OS and its molecular weight is 474.02. The purity is usually 95%.
BenchChem offers high-quality N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(naphthalen-1-yl)acetamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(naphthalen-1-yl)acetamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Chemistry and Organic Synthesis

The synthesis and evaluation of heterocyclic compounds derived from similar chemical structures have been extensively studied. For instance, the work by Shaw et al. (1988) explored the synthesis of novel fused s-triazino heterocycles, demonstrating the utility of similar compounds in developing new ring systems with potential applications in materials science and pharmaceuticals.

Similarly, Fadda et al. (2015) reported the synthesis of new pyridine, pyrimidine, and naphtho[2,1-b]oxazine derivatives from 1-naphthyl-2-cyanoacetamide, highlighting the antimicrobial potential of these compounds.

Medicinal Chemistry and Drug Discovery

In the realm of medicinal chemistry, Mansour et al. (2021) synthesized new pyridine-3-carbonitrile derivatives and evaluated their anticancer activities, showcasing the therapeutic potential of structurally similar compounds.

Materials Science

In materials science, Sotzing et al. (1996) investigated conducting polymers derived from low oxidation potential monomers, emphasizing the importance of such compounds in developing new materials with enhanced electrical properties.

Neuropharmacology

The study by Medhurst et al. (2007) on GSK189254, a novel histamine H3 receptor antagonist, illustrates the relevance of structurally similar compounds in neuropharmacological research, particularly for Alzheimer's disease.

Polymer Chemistry

Research by Mallakpour et al. (2003) on the microwave-promoted synthesis of new optically active poly(ester-imide)s from N,N′-(pyromellitoyl)-bis-l-leucine diacid chloride and aromatic diols highlights the application of similar compounds in creating advanced polymeric materials.